(E)-3-((5-chloro-2-methoxyphenyl)amino)-2-(4-(4-ethoxyphenyl)thiazol-2-yl)acrylonitrile

• IUPAC Name: (E)-3-(5-chloro-2-methoxyanilino)-2-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]prop-2-enenitrile
• InChI: InChI=1S/C21H18ClN3O2S/c1-3-27-17-7-4-14(5-8-17)19-13-28-21(25-19)15(11-23)12-24-18-10-16(22)6-9-20(18)26-2/h4-10,12-13,24H,3H2,1-2H3/b15-12+
• InChI Key: VAOFKSMTWRSOJH-NTCAYCPXSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=CSC(=N2)C(=CNC3=C(C=CC(=C3)Cl)OC)C#N
• Isomeric SMILES: CCOC1=CC=C(C=C1)C2=CSC(=N2)/C(=C/NC3=C(C=CC(=C3)Cl)OC)/C#N
• Molecular Formula: C21H18ClN3O2S
• Molecular Weight: 411.9 g/mol
• CAS No.: 1321931-77-4

Description

(E)-3-((5-chloro-2-methoxyphenyl)amino)-2-(4-(4-ethoxyphenyl)thiazol-2-yl)acrylonitrile is a useful research compound. Its molecular formula is C21H18ClN3O2S and its molecular weight is 411.9. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• The compound has been used in the synthesis of new 5-Aminopyrazole and Pyrazolo[1,5-a]pyrimidine Derivatives, demonstrating its utility in the development of potentially biologically active compounds (Hassan, Hafez, & Osman, 2014).

Cytotoxicity Studies

• It has been incorporated in studies for in vitro cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells, indicating its potential application in cancer research (Hassan, Hafez, & Osman, 2014).

Corrosion Protection

• Investigations into the corrosion protection behavior of related compounds have been conducted, showcasing its potential use in the field of material science and corrosion engineering (Paul, Yadav, & Obot, 2020).

Polymer Modification

• The compound's derivatives have been used in the functional modification of polymers, like poly vinyl alcohol/acrylic acid hydrogels, indicating its applicability in polymer science for medical applications (Aly & El-Mohdy, 2015).

Optoelectronic Applications

• It has been part of the synthesis of azo polymers with electronic push and pull structures, which are investigated for their photoinduced birefringence behavior, relevant in the field of optoelectronics (Cao et al., 2008).

Nonlinear Optical Limiting

• The compound's framework has been utilized in designing thiophene dyes for nonlinear optical limiting, which can be used in photonic or optoelectronic devices (Anandan et al., 2018).